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Compound of Interest

Compound Name: Chloro(diethoxy)borane

Cat. No.: B15482428 Get Quote

Application Notes and Protocols:
Chloro(diethoxy)borane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the safe handling and application

of Chloro(diethoxy)borane. This reagent is a valuable tool in organic synthesis, particularly in

the development of pharmaceutical intermediates. Due to its reactive nature, strict adherence

to inert atmosphere techniques is crucial for successful and safe experimentation.

Properties and Safety Information
Chloro(diethoxy)borane is a reactive organoboron compound. While specific physical data for

Chloro(diethoxy)borane is not readily available, the properties of the closely related

Chloro(diethyl)borane can be used as a reasonable estimate for handling and reaction

planning.

Table 1: Physical and Safety Data of Chloro(diethyl)borane (analogue)
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Property Value Reference

Molecular Formula C₄H₁₀BCl [1]

Molecular Weight 104.39 g/mol [1]

Boiling Point 87.2 °C at 760 mmHg [1][2]

Density 0.816 g/cm³ [1][2]

Flash Point 6.6 °C [2]

Vapor Pressure 72.3 mmHg at 25 °C [2]

Safety Precautions:

Chloro(diethoxy)borane is expected to have hazards similar to other chloro-organoboranes. It

is crucial to handle this reagent with extreme care in a well-ventilated fume hood, utilizing

appropriate personal protective equipment (PPE).

General Hazards: Highly flammable liquid and vapor. Reacts violently with water, releasing

flammable gases that may ignite spontaneously. Harmful if swallowed. Causes severe skin

burns and eye damage. May cause respiratory irritation.

Personal Protective Equipment (PPE):

Flame-retardant lab coat

Chemical safety goggles and a face shield

Chemically resistant gloves (e.g., nitrile or neoprene)

Closed-toe shoes

Handling: Always handle under an inert atmosphere of dry nitrogen or argon.[3] Use only

non-sparking tools. Ground and bond all containers and receiving equipment to prevent

static discharge.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

heat, sparks, open flames, and incompatible materials such as water, acids, and oxidizing
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agents. Recommended storage is under an inert gas atmosphere.

Inert Atmosphere Techniques
The successful use of Chloro(diethoxy)borane is contingent upon the rigorous exclusion of air

and moisture. Standard Schlenk line or glovebox techniques are mandatory.

General Schlenk Line Setup and Operation
A Schlenk line provides a dual manifold system for vacuum and an inert gas (typically nitrogen

or argon), allowing for the manipulation of air-sensitive reagents in glassware equipped with

side-arm stopcocks.

Protocol for Setting up a Reaction under Inert Atmosphere:

Glassware Preparation: All glassware must be thoroughly dried in an oven at >120 °C

overnight and allowed to cool in a desiccator or under a stream of inert gas.

Assembly: Assemble the reaction apparatus (e.g., a three-necked flask with a condenser,

dropping funnel, and septum) while hot and immediately connect it to the Schlenk line.

Purging: Evacuate the apparatus under high vacuum and refill with inert gas. Repeat this

vacuum/inert gas cycle at least three times to ensure the complete removal of air and

moisture.

Reagent Transfer: Liquid reagents like Chloro(diethoxy)borane should be transferred via a

gas-tight syringe or cannula. Solid reagents should be added under a positive flow of inert

gas.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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